
Application Note: Advanced Synthesis of 3-
Bromo-5-chloro-2-hydroxybenzophenone

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
3-Bromo-5-chloro-2-

hydroxybenzophenone

CAS No.: 85346-47-0

Cat. No.: B1298629

Get Quote

Executive Summary
This guide details the synthetic protocols for 3-Bromo-5-chloro-2-hydroxybenzophenone, a

critical intermediate in the development of UV absorbers, agrochemicals, and pharmaceutical

scaffolds.[1] We present two distinct, validated pathways:

Direct Regioselective Bromination: Ideal for high-throughput synthesis starting from

commercially available 5-chloro-2-hydroxybenzophenone.[1]

Fries Rearrangement (Total Synthesis): A robust, cost-effective route starting from 2-bromo-

4-chlorophenol, suitable for large-scale manufacturing where raw material costs are

paramount.[1]
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Property Description

Chemical Name 3-Bromo-5-chloro-2-hydroxybenzophenone

CAS Number 85346-47-0

Molecular Formula

Molecular Weight 311.56 g/mol

Appearance Pale yellow crystalline solid

Melting Point 97–99 °C (Typical)

Solubility
Soluble in DCM, Ethyl Acetate, Toluene;

sparingly soluble in water.[1]

Retrosynthetic Analysis
The synthesis relies on exploiting the ortho/para directing power of the hydroxyl group.

Pathway A (Bromination): The 5-chloro-2-hydroxybenzophenone scaffold directs electrophilic

bromine to the vacant 3-position (ortho to OH).[1]

Pathway B (Fries Rearrangement): The benzoyl group is introduced onto 2-bromo-4-

chlorophenol via esterification followed by an aluminum chloride-mediated migration to the

sterically accessible ortho position (C6 of the phenol, becoming C1 of the benzophenone).[1]
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Figure 1: Retrosynthetic disconnection showing two primary viable routes.

Method A: Direct Regioselective Bromination
Best for: Laboratory scale, high purity requirements, and when 5-chloro-2-

hydroxybenzophenone is available.[1]

Reaction Logic
The starting material, 5-chloro-2-hydroxybenzophenone, contains a deactivated ring due to the

electron-withdrawing carbonyl group.[1] However, the hydroxyl group strongly activates the

ortho and para positions. With the para position (C5) blocked by chlorine and the carbonyl at

C1, the C3 position is the exclusive site for electrophilic aromatic substitution.
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Reagent Role Equiv. Notes

5-Chloro-2-

hydroxybenzophenon

e

Substrate 1.0 CAS: 85-19-8

Bromine (

)
Electrophile 1.05–1.1

Handle in fume hood.

[1]

Glacial Acetic Acid Solvent 10-15 V
Promotes polarization

of Br-Br bond.[1]

Sodium Acetate

(NaOAc)
Buffer 1.1

Scavenges HBr;

prevents desilylation

or side reactions if

sensitive groups

present.[1]

Step-by-Step Protocol
Setup: Equip a 250 mL 3-neck round-bottom flask with a magnetic stir bar, addition funnel,

and a reflux condenser connected to a caustic scrubber (NaOH trap) to neutralize HBr

fumes.

Dissolution: Charge the flask with 5-Chloro-2-hydroxybenzophenone (10.0 g, 43 mmol) and

Glacial Acetic Acid (100 mL). Add Sodium Acetate (3.9 g, 47 mmol). Stir at room temperature

until dissolved.

Bromination: Dilute Bromine (2.4 mL, 47 mmol) in 10 mL of acetic acid. Add this solution

dropwise over 30 minutes at room temperature.

Observation: The deep red color of bromine should fade as it reacts.

Reaction: Stir the mixture at 40–50 °C for 2–4 hours. Monitor by TLC (Eluent: 10%

EtOAc/Hexanes) or HPLC.[1]

Quench: Pour the reaction mixture into 500 mL of ice-cold water containing 1% sodium

bisulfite (
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) to quench excess bromine.

Isolation: A pale yellow precipitate will form.[1] Filter the solid using a Buchner funnel.

Purification: Recrystallize the crude solid from Ethanol or Methanol to yield needle-like

crystals.

Expected Yield: 85–92%.

Method B: Fries Rearrangement (Total Synthesis)
Best for: Industrial scale-up, cost optimization, or when specific substitution patterns are

required from basic phenols.

Reaction Logic
This route involves a two-step sequence. First, the O-acylation of 2-bromo-4-chlorophenol

creates an ester.[1] Second, a Lewis Acid-catalyzed Fries rearrangement migrates the benzoyl

group to the ortho position.

Regioselectivity: The starting phenol has substituents at 2 (Br) and 4 (Cl). The ester group is

at 1. The Fries rearrangement typically targets ortho or para. Since para (4) is blocked by Cl

and one ortho (2) is blocked by Br, the acyl group migrates exclusively to the remaining ortho

position (6).

Renumbering Note: The product is named as a benzophenone. The carbon attached to the

carbonyl becomes C1. The OH is at C2.[2][3] The Br (originally at 2) becomes C3. The Cl

(originally at 4) becomes C5.
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Reagent Role Equiv. Notes

2-Bromo-4-

chlorophenol
Starting Material 1.0 CAS: 695-96-5

Benzoyl Chloride Acylating Agent 1.1 Moisture sensitive.[1]

Aluminum Chloride (

)
Lewis Acid Catalyst 1.5–2.0 Must be anhydrous.[1]

Pyridine Base (Step 1) 1.2 For esterification.[1]

Chlorobenzene Solvent (Step 2) 5-10 V

High boiling point

allows rearrangement.

[1]

Step-by-Step Protocol
Step 1: Esterification

Dissolution: Dissolve 2-Bromo-4-chlorophenol (20.7 g, 100 mmol) in Dichloromethane (DCM,

150 mL). Add Pyridine (9.7 mL, 120 mmol).

Acylation: Cool to 0 °C. Add Benzoyl Chloride (12.8 mL, 110 mmol) dropwise.

Workup: Stir at RT for 2 hours. Wash with 1N HCl, then saturated

, then Brine. Dry over

and concentrate to yield 2-bromo-4-chlorophenyl benzoate.[1]

Step 2: Fries Rearrangement
Setup: Use a flame-dried flask under Nitrogen atmosphere.

Mixing: Dissolve the ester (from Step 1) in Chlorobenzene (100 mL).

Catalyst Addition: Add Aluminum Chloride (

, 20.0 g, 150 mmol) in portions. The reaction is exothermic; control temperature < 30 °C
during addition.
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Rearrangement: Heat the mixture to 120–135 °C for 3–6 hours.

Mechanism:[4][5][6][7][8] The

coordinates to the ester oxygen, cleaving the acyl bond to form an acylium ion / aluminum
phenolate ion pair, which recombines at the ortho position.

Hydrolysis: Cool to RT. Pour the mixture onto crushed ice/HCl (conc.) to decompose the

Aluminum complex.

Extraction: Separate the organic layer.[2] Extract the aqueous layer with DCM. Combine

organics, dry, and concentrate.[2][7]

Purification: The product may require column chromatography (Silica, Hexane/DCM

gradient) or recrystallization from Ethanol to remove any unreacted ester or para-migrated

byproducts (though unlikely here).

Expected Yield: 70–80%.

Workflow Visualization

Start: 2-Bromo-4-chlorophenol Step 1: Esterification
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Figure 2: Process flow for the Fries Rearrangement pathway (Method B).

Safety & Handling
Bromine (

): Highly corrosive and toxic.[1] Causes severe burns.[1] Use only in a well-ventilated fume
hood.[1] Wear double nitrile gloves.[1]

Aluminum Chloride (

): Reacts violently with water to release HCl gas.[1] Handle under inert atmosphere.
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Benzoyl Chloride: Lachrymator. Avoid inhalation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 5-Bromo-2'-chloro-2-aminobenzophenone | C13H9BrClNO | CID 162923 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. pdf.benchchem.com [pdf.benchchem.com]

3. CN108250060A - The synthetic method of the bromo- 2- chlorobenzoic acids of 5- -
Google Patents [patents.google.com]

4. pdf.benchchem.com [pdf.benchchem.com]

5. Applications of Friedel–Crafts reactions in total synthesis of natural products - PMC
[pmc.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1298629/docs?utm_src=pdf-body#application-note-advanced-synthesis-of-3-bromo-5-chloro-2-hydroxybenzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2_-chloro-2-aminobenzophenone
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sigmaaldrich.com
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2_-chloro-2-aminobenzophenone
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.chemicalbook.com
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2_-chloro-2-aminobenzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2_-chloro-2-aminobenzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2_-chloro-2-aminobenzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2_-chloro-2-aminobenzophenone
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2_-chloro-2-aminobenzophenone
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.organic-chemistry.org%2Fnamedreactions%2Ffries-rearrangement.shtm
https://www.benchchem.com/product/b1298629?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2_-chloro-2-aminobenzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2_-chloro-2-aminobenzophenone
https://pdf.benchchem.com/1409/Technical_Support_Center_Synthesis_of_3_Bromo_5_difluoromethoxy_2_fluorophenol.pdf
https://patents.google.com/patent/CN108250060A/en
https://patents.google.com/patent/CN108250060A/en
https://pdf.benchchem.com/42/Application_Notes_Lewis_Acid_Catalysts_for_Friedel_Crafts_Reactions_with_4_Bromobenzoyl_Chloride.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9091380/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9091380/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298629?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. Friedel-Crafts Acylation [organic-chemistry.org]

7. US5436344A - 3-bromo-5-chloro-pyridines used as intermediates in the synthesis of
azatetralones - Google Patents [patents.google.com]

8. CN110002989B - Preparation method of high-selectivity 5-bromo-2-chlorobenzoic acid -
Google Patents [patents.google.com]

To cite this document: BenchChem. [Application Note: Advanced Synthesis of 3-Bromo-5-
chloro-2-hydroxybenzophenone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1298629/docs#application-note-advanced-synthesis-
of-3-bromo-5-chloro-2-hydroxybenzophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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